tert-Butyl methyl malonate
Overview
Description
Tert-Butyl methyl malonate is an ester . It has a molecular formula of C8H14O4 . The compound is clear and colorless to slightly yellow in appearance .
Molecular Structure Analysis
The molecular structure of tert-Butyl methyl malonate consists of 8 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms . The average mass of the molecule is 174.194 Da, and the monoisotopic mass is 174.089203 Da .Physical And Chemical Properties Analysis
Tert-Butyl methyl malonate has a density of 1.0±0.1 g/cm3, a boiling point of 197.7±0.0 °C at 760 mmHg, and a vapour pressure of 0.4±0.3 mmHg at 25°C . The compound has an enthalpy of vaporization of 43.4±3.0 kJ/mol and a flash point of 79.4±0.0 °C . The index of refraction is 1.422 .Scientific Research Applications
Organic Synthesis
tert-Butyl methyl malonate: is widely used in organic synthesis as a precursor for the preparation of various organic compounds. Its reactivity allows for the introduction of tert-butyl and methyl groups into a molecule, which can be further transformed through various reactions such as hydrolysis, decarboxylation, and cross-coupling reactions .
Pharmaceutical Research
In pharmaceutical research, tert-Butyl methyl malonate serves as a building block for the synthesis of active pharmaceutical ingredients (APIs). Its ester groups can be selectively manipulated to create complex molecules with potential therapeutic effects .
Material Science
This compound finds applications in material science, particularly in the synthesis of polymers and resins. The tert-butyl group can impart desirable properties such as increased rigidity and thermal stability to the resulting materials .
Catalysis
tert-Butyl methyl malonate: is used in catalytic processes, especially in palladium-catalyzed reactions. It acts as a ligand or a reagent in various catalytic cycles, facilitating the formation of carbon-carbon bonds .
Agrochemical Research
In the field of agrochemicals, tert-Butyl methyl malonate is utilized for the synthesis of herbicides, pesticides, and fungicides. Its structural versatility allows for the creation of compounds that can interact with specific biological targets in pests and weeds .
Flavor and Fragrance Industry
The compound is also employed in the flavor and fragrance industry. It can be used to synthesize esters and other derivatives that contribute to the aroma profiles of various products .
Biochemistry
In biochemistry, tert-Butyl methyl malonate is explored for its potential as an inhibitor of certain enzymes. This application is particularly relevant in the study of metabolic pathways and the development of new biochemical assays .
Nanotechnology
Lastly, tert-Butyl methyl malonate is involved in the preparation of nanomaterials. It can be used to modify the surface properties of nanoparticles, thereby influencing their interaction with biological systems and their performance in medical applications .
Safety and Hazards
Tert-Butyl methyl malonate is a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces . Personal protective equipment such as dust masks, eyeshields, and gloves should be used when handling this compound . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used for extinction .
Mechanism of Action
Target of Action
Tert-Butyl Methyl Malonate (TBMM) is primarily used as a reagent in organic synthesis . It is known to interact with allylic carbonates in a stereospecific manner . The primary targets of TBMM are therefore these carbonates, which play a crucial role in various organic reactions.
Mode of Action
The interaction of TBMM with its targets involves a Pd(0)-catalyzed addition . This means that TBMM adds to the allylic carbonates in the presence of a palladium(0) catalyst, leading to the formation of new carbon-carbon bonds. This reaction is stereospecific, meaning it produces a specific geometric isomer as the product .
Biochemical Pathways
Its reaction with allylic carbonates can be considered a key step in the synthesis of various organic compounds .
Pharmacokinetics
TBMM is a liquid at room temperature, with a boiling point of 80°C at 11 mmHg and a density of 1.03 g/mL at 25°C . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) if it were to be used in a biological context.
Result of Action
The primary result of TBMM’s action is the formation of new carbon-carbon bonds in a stereospecific manner . This can lead to the synthesis of a wide range of organic compounds, depending on the specific allylic carbonate used in the reaction.
properties
IUPAC Name |
3-O-tert-butyl 1-O-methyl propanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-8(2,3)12-7(10)5-6(9)11-4/h5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPSYZCWYRWHVCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40195404 |
Source
|
| Record name | tert-Butyl methyl malonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40195404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl methyl malonate | |
CAS RN |
42726-73-8 |
Source
|
| Record name | 1-(1,1-Dimethylethyl) 3-methyl propanedioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42726-73-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl methyl malonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042726738 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | tert-Butyl methyl malonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40195404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl methyl malonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.818 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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